Cas no 1350988-98-5 (3-(Pyrrolidin-1-ylmethyl)-1,4-thiazepane)

• Product Name: 3-(Pyrrolidin-1-ylmethyl)-1,4-thiazepane
• CAS No: 1350988-98-5
• MF: C₁₀H₂₀N₂S
• MW: 200.344201087952
• MDL: MFCD22836515
• CID: 5045161
• PubChem ID: 71300280
• Update Time: 2023-08-25

3-(Pyrrolidin-1-ylmethyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-1-ylmethyl)-1,4-thiazepane
• 3-(Pyrrolidin-1-ylmethyl)-1,4-thiazepane

• MDL： MFCD22836515
• Inchi： 1S/C10H20N2S/c1-2-6-12(5-1)8-10-9-13-7-3-4-11-10/h10-11H,1-9H2
• InChI Key： MVRQYXDJZGVVRQ-UHFFFAOYSA-N
• SMILES： S1CCCNC(C1)CN1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 146
• XLogP3: 1.2
• Topological Polar Surface Area: 40.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines